molecular formula C8H9N5O B8739357 2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine

2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine

Cat. No. B8739357
M. Wt: 191.19 g/mol
InChI Key: PLCOCYHGWKGYKS-UHFFFAOYSA-N
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Description

2,4-Diamino-6-(hydroxymethyl)pyrido[2,3-d]pyrimidine is a useful research compound. Its molecular formula is C8H9N5O and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C8H9N5O

Molecular Weight

191.19 g/mol

IUPAC Name

(2,4-diaminopyrido[2,3-d]pyrimidin-6-yl)methanol

InChI

InChI=1S/C8H9N5O/c9-6-5-1-4(3-14)2-11-7(5)13-8(10)12-6/h1-2,14H,3H2,(H4,9,10,11,12,13)

InChI Key

PLCOCYHGWKGYKS-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=NC(=NC(=C21)N)N)CO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2,4-diaminopyrido[2,3-d]pyrimidine-6-carboxaldehyde hydrochloride (200 mg, 0.884 mmol) in DMAC (40 ml) at 0° C. was treated with 1N NaOH (0.884 ml, 0.884 mmol) followed by a suspension of NaBH4 (16.7 mg, 0.442 mmol) in DMAC (1 ml). The solution was stirred at 25° C. for 30 minutes and evaporated to dryness under high vacuum. A stirred suspension of the residue in H2O (5 ml) was adjusted to pH 3 with 6N HCl, stirred for 5 minutes and adjusted to pH 7 with 1N NaOH. The precipitate was collected by filtration, washed with H2O and dried in vacuo (P2O5); yield 121 mg (51%); mass spectrum, m/e 191 (M)+, 87 (M)+ for DMAC, 36 (M)+ for HCl; λmax nm (ε×10-3): 0.1N HCl-274 (6.91), 318 (8.21), 330 sh (7.17), 362 (1.77); pH 7-248 (18.1), 271 (9.85), 338 (6.52); 0.1N NaOH-248 (19.7), 271 (10.3), 345 (7.14).
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2,4-diaminopyrido[2,3-d]pyrimidine-6-carboxaldehyde hydrochloride
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Synthesis routes and methods II

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